Cas no 1221722-34-4 (2-(pyridin-3-yloxy)pyridine-4-carboximidamide hydrochloride)

• Product Name: 2-(pyridin-3-yloxy)pyridine-4-carboximidamide hydrochloride
• CAS No: 1221722-34-4
• MF: C₁₁H₁₁ClN₄O
• MW: 250.684240579605
• CID: 4578723
• Update Time: 2025-05-20

2-(pyridin-3-yloxy)pyridine-4-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(pyridin-3-yloxy)pyridine-4-carboximidamide hydrochloride

• Inchi： 1S/C11H10N4O.ClH/c12-11(13)8-3-5-15-10(6-8)16-9-2-1-4-14-7-9;/h1-7H,(H3,12,13);1H
• InChI Key： UNLGLRHCKOXDSR-UHFFFAOYSA-N
• SMILES： O(C1=CN=CC=C1)C1N=CC=C(C(N)=N)C=1.Cl

Experimental Properties

• Melting Point: 215-217 °C

2-(pyridin-3-yloxy)pyridine-4-carboximidamide hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(pyridin-3-yloxy)pyridine-4-carboximidamide hydrochloride

2-(Pyridin-3-yloxy)Pyridine-4-Carboximidamide Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1221722-34-4, known as 2-(pyridin-3-yloxy)pyridine-4-carboximidamide hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique molecular structure, which incorporates a pyridine ring system with specific substituents that confer distinctive chemical and biological properties.

The pyridine ring is a fundamental component of this compound, contributing to its aromaticity and reactivity. The presence of the pyridin-3-yloxy group introduces electron-donating effects, which influence the electronic properties of the molecule. Additionally, the carboximidamide group at the 4-position of the pyridine ring imparts unique functional characteristics, making this compound a valuable substrate for various chemical transformations and applications.

Recent studies have highlighted the potential of 2-(pyridin-3-yloxy)pyridine-4-carboximidamide hydrochloride in drug discovery and development. Researchers have explored its role as a ligand in metalloenzyme inhibition, particularly in the context of zinc-dependent enzymes. The compound's ability to coordinate with metal ions has been shown to modulate enzyme activity, making it a promising candidate for therapeutic interventions in conditions such as cancer and neurodegenerative diseases.

In terms of synthesis, the preparation of 2-(pyridin-3-yloxy)pyridine-4-carboximidamide hydrochloride involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The use of advanced catalytic systems has enabled chemists to optimize the reaction conditions, thereby improving yield and purity. These advancements have facilitated large-scale production for both academic research and industrial applications.

The pharmacokinetic properties of this compound have also been extensively studied. Preclinical data indicate that it exhibits favorable absorption and bioavailability profiles, which are critical for its potential use as an orally administered drug. Furthermore, toxicity studies have demonstrated that 2-(pyridin-3-yloxy)pyridine-4-carboximidamide hydrochloride has a low toxicity profile, suggesting its suitability for long-term therapeutic use.

Beyond its pharmacological applications, this compound has found utility in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in the development of novel materials for electronic devices. For instance, researchers have explored its potential as a precursor for metal-organic frameworks (MOFs), which are widely used in gas storage and catalysis.

Recent breakthroughs in computational chemistry have further enhanced our understanding of the molecular properties of 2-(pyridin-3-yloxy)pyridine-4-carboximidamide hydrochloride. Advanced quantum mechanical calculations have provided insights into its electronic structure and reactivity, enabling more precise predictions of its behavior in different chemical environments.

In conclusion, 2-(pyridin-3-yloxy)pyridine-4-carboximidamide hydrochloride (CAS No. 1221722-34-4) is a versatile compound with significant potential across multiple disciplines. Its unique molecular architecture, coupled with its favorable pharmacokinetic and chemical properties, positions it as a valuable tool in drug discovery, materials science, and beyond. As research continues to uncover new applications and mechanisms of action, this compound is poised to make even greater contributions to scientific advancement.